Cas no 1037088-26-8 (1-Allyl-4-bromo-2-methylbenzene)

1-Allyl-4-bromo-2-methylbenzene structure
1037088-26-8 structure
Product Name:1-Allyl-4-bromo-2-methylbenzene
CAS No:1037088-26-8
MF:C10H11Br
MW:211.098342180252
MDL:MFCD11847561
CID:2111693
PubChem ID:53403156
Update Time:2024-11-04

1-Allyl-4-bromo-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-allyl-4-bromo-2-methylbenzene
    • JCFGSGLWYCRUPG-UHFFFAOYSA-N
    • 3-(4-Bromo-2-methylphenyl)-1-propene
    • SCHEMBL8165898
    • 1037088-26-8
    • 4-bromo-2-methyl-1-(prop-2-en-1-yl)benzene
    • E86798
    • 4-bromo-2-methyl-1-prop-2-enylbenzene
    • DA-29838
    • 1-Allyl-4-bromo-2-methylbenzene
    • MDL: MFCD11847561
    • Inchi: 1S/C10H11Br/c1-3-4-9-5-6-10(11)7-8(9)2/h3,5-7H,1,4H2,2H3
    • InChI Key: JCFGSGLWYCRUPG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CC=C)=C(C)C=1

Computed Properties

  • Exact Mass: 210.00441g/mol
  • Monoisotopic Mass: 210.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4

1-Allyl-4-bromo-2-methylbenzene Pricemore >>

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